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This technical guide provides an in-depth overview of the paleoenvironmental reconstruction of

Sakhalin Island during the Holocene epoch. It synthesizes key findings from palynological,

diatom, and sedimentological studies to offer a comprehensive understanding of the climatic

and vegetational shifts that have shaped the island's ecosystems over the last ~11,700 years.

This document is intended to serve as a valuable resource for researchers and scientists in

environmental science, geology, and related fields.

Holocene Climate and Vegetation Dynamics
The Holocene epoch on Sakhalin Island is characterized by significant climatic and

environmental fluctuations, driving successional changes in vegetation. The early Holocene

was generally marked by a colder and drier climate compared to the present, which

transitioned into a warmer and more humid period during the mid-Holocene climatic optimum,

followed by subsequent cooling and variations in moisture in the late Holocene.

Early Holocene (c. 11,700 - 8,200 years BP)
Following the last glacial period, the early Holocene on Sakhalin was characterized by a

gradual warming trend. In central-west Sakhalin, the Pre-Boreal period (around 12,000 years

BP) saw the development of cold evergreen needle-leaf forests dominated by Picea (spruce)
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and Betula (birch), alongside mixed forests of Quercus (oak) and Abies (fir) in other areas

under a warming, moist climate.[1] In northern Sakhalin, the early Holocene was generally

colder and drier than modern conditions, with vegetation dominated by larch (Larix) and birch

forests with a shrub birch undergrowth.[2] A notable climatic optimum occurred in the early

Holocene around 9350–9970 Cal. yr BP, leading to the development of a southern variety of

middle Boreal vegetation.[3]

Mid-Holocene (c. 8,200 - 4,200 years BP)
The mid-Holocene represents the thermal maximum on Sakhalin. Around 7800–8150 Cal. yr

BP, broad-leaved forests began to expand in the southeast of the island.[3] This was followed

by a more humid stage between 7300–7800 Cal. yr BP, indicated by an increase in spruce

pollen.[3] In southern Sakhalin, the Atlantic Period was dominated by multi-species cool

temperate broadleaved forests with a prevalence of oak and walnut.[4] However, this warm

period was interrupted by a cold episode around 7,100–6,800 yr BP, which led to the

development of fir/spruce forests.[4] In central Sakhalin, a shift from Larix-Pinus taiga to a

Picea-dominated taiga occurred in the early Holocene, with the establishment of the present

taiga around 6,000 yBP under climatic conditions similar to today.[2] The first significant

warming of the mid-Holocene in Sakhalin is noted between 7200 and 6200 14C yr BP, with a

maximum warming period between 5000 and 6000 14C yr BP.[2]

Late Holocene (c. 4,200 years BP - Present)
The late Holocene was characterized by a series of climatic fluctuations, including cooling

events and variations in humidity. A cooling period around 2750–2500 years ago was recorded

in the south of Sakhalin, though it was considered insignificant.[5] A more pronounced cooling

event occurred around 2900 years ago in the north of the island.[5] The late Holocene also

experienced periods of increased cyclonic activity, leading to extreme floods.[6] Long periods

with extreme floods were identified between 6470–5490 and 4300–3670 years ago.[6] The

vegetation in the late Holocene saw an increased role of dark-needle pollen (48–75%) with a

smaller contribution from broad-leaved trees like oak and elm, dating to between 200–600 Cal.

yr BP.[3] Modern climate warming is reflected in the most recent peat-bog layers by a decrease

in dark-needle vegetation and an increase in small-leaved and broad-leaved trees.[3]

Quantitative Paleoenvironmental Data
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The following tables summarize key quantitative data from various paleoenvironmental studies

on Sakhalin Island during the Holocene.
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Time Interval
(Cal. yr BP)

Region
Key Vegetation
Changes

Inferred
Climate

Reference

9350–9970
Northern

Sakhalin Coast

Spread of birch

forests with

some broad-

leaved species

(elm dominant).

Climatic

optimum, early

Holocene.

[3]

7800–8150
Southeast

Sakhalin

Expansion of

broad-leaved

forests.

Beginning of a

warmer period.
[3]

7300–7800
Southeast

Sakhalin

Increased spruce

(Picea) pollen,

decline in walnut

(Juglans) pollen.

More humid

conditions.
[3]

7100–6800
Southern

Sakhalin

Development of

fir/spruce forests

with broadleaved

species.

Cold episode

("Kluchy").
[4]

6000 Central Sakhalin
Establishment of

modern taiga.

Climate similar to

present.
[2]

200–600
Southwest

Sakhalin

Increased dark-

needle pollen

(48–75%),

reduced broad-

leaved trees (oak

≤5%, elm ≤2%).

Colder period. [3]

Present
Southwest

Sakhalin

Decreasing role

of dark-needle

vegetation,

increasing small-

leaved and

broad-leaved

trees.

Modern climate

warming.
[3]
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Table 1: Holocene Vegetation and Climate Periods in Sakhalin.

Event
Time Interval
(yr BP)

Region Description Reference

Extreme Floods 6470–5490
Western

Sakhalin

Period of active

cyclogenesis and

frequent extreme

floods.

[6]

Extreme Floods 4300–3670
Western

Sakhalin

Period of active

cyclogenesis and

frequent extreme

floods.

[6]

Cooling Event ~2900
Northern

Sakhalin

Short-term

cooling.
[5]

Cooling Event 2750–2500
Southern

Sakhalin

Insignificant

cooling.
[5]

Table 2: Notable Late Holocene Climatic Events in Sakhalin.

Experimental Protocols
The reconstruction of Sakhalin's paleoenvironment relies on the analysis of proxies preserved

in sediment cores. The primary methods employed are pollen and diatom analysis.

Pollen Analysis
Pollen analysis is a fundamental technique for reconstructing past vegetation and inferring

climatic conditions.

Methodology:

Sample Preparation: Sediment samples (typically 3-5 g) are subjected to conventional acid-

alkali treatment to remove unwanted organic and inorganic materials.[7] This is followed by

heavy liquid separation to concentrate the pollen grains.[7][8]
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Pollen Identification and Counting: Pollen grains are identified under a microscope using

pollen atlases.[9] A minimum of 300 pollen grains and spores are typically counted for each

sample to ensure statistical significance.[9]

Data Analysis: The relative abundances of different pollen taxa are calculated, often grouped

into arboreal pollen (AP) and non-arboreal pollen (NAP).[8] These percentages are then

used to infer the composition of past vegetation. Pollen diagrams are created using software

like TILIA to visualize the changes in pollen assemblages over time.[7]

Diatom Analysis
Diatom analysis provides insights into past aquatic environments, including salinity, pH, and

nutrient levels.

Methodology:

Sample Preparation: Samples are treated with 30% hydrogen peroxide (H₂O₂) and heated to

100°C to digest organic matter.[10] Clay minerals are removed through repeated

decantation.[11]

Slide Preparation and Analysis: A known volume of the cleaned sample is transferred onto a

cover slip, dried, and mounted on a slide.[11] At least 300 diatom valves are identified and

counted per slide using diatom atlases for species identification.[10]

Ecological Interpretation: The identified diatom species are categorized based on their

ecological preferences (e.g., marine, brackish, freshwater; planktonic, benthic).[12] Changes

in the composition of diatom assemblages are used to reconstruct past environmental

conditions of water bodies.

Visualizations
The following diagrams illustrate key workflows and conceptual relationships in the

paleoenvironmental reconstruction of Sakhalin.
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Caption: Workflow for Paleoenvironmental Reconstruction.
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Caption: Climate-Vegetation Interaction Model.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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